3,3'-[(E)-Diazenediyl]bis(2,3-dimethylbutanoic acid)

• CAS No.: 61630-28-2
• Molecular Formula: C12H22N2O4
• Molecular Weight: 258.31 g/mol
• IUPAC Name: 3-[(3-carboxy-2-methylbutan-2-yl)diazenyl]-2,3-dimethylbutanoic acid
• InChI: InChI=1S/C12H22N2O4/c1-7(9(15)16)11(3,4)13-14-12(5,6)8(2)10(17)18/h7-8H,1-6H3,(H,15,16)(H,17,18)
• InChI Key: JBFAUAFZDDXGRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)C(C)(C)N=NC(C)(C)C(C)C(=O)O

Description

3,3’-[(E)-Diazenediyl]bis(2,3-dimethylbutanoic acid) is a chemical compound characterized by its unique diazenediyl linkage and dimethylbutanoic acid groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3’-[(E)-Diazenediyl]bis(2,3-dimethylbutanoic acid) typically involves the reaction of 2,3-dimethylbutanoic acid derivatives with diazenediyl compounds under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and quality control to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

3,3’-[(E)-Diazenediyl]bis(2,3-dimethylbutanoic acid) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or other reduced forms.

Scientific Research Applications

3,3’-[(E)-Diazenediyl]bis(2,3-dimethylbutanoic acid) has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3’-[(E)-Diazenediyl]bis(2,3-dimethylbutanoic acid) involves its interaction with specific molecular targets and pathways. The diazenediyl linkage may play a role in its reactivity and interaction with biological molecules, leading to various effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

3,3-Dimethylbutanoic acid: A related compound with similar structural features but lacking the diazenediyl linkage.

2,3-Dimethylbutanoic acid: Another related compound with slight structural differences.

Uniqueness

3,3’-[(E)-Diazenediyl]bis(2,3-dimethylbutanoic acid) is unique due to its diazenediyl linkage, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where such properties are desired.